6-(Cyclohexylmethyl)pyridin-3-OL

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• SMILES: C1CCC(CC1)CC2=NC=C(C=C2)O
• InChI: InChI=1S/C12H17NO/c14-12-7-6-11(13-9-12)8-10-4-2-1-3-5-10/h6-7,9-10,14H,1-5,8H2
• InChIKey: DIQCVQGKMAHVAX-UHFFFAOYSA-N

6-(Cyclohexylmethyl)pyridin-3-OL: Chemical Identity & Physicochemical Profile

6-(Cyclohexylmethyl)pyridin-3-OL (CAS 1243462-15-8) is a disubstituted pyridine derivative bearing a cyclohexylmethyl group at the 6-position and a hydroxyl group at the 3-position, with molecular formula C12H17NO and molecular weight 191.27 g/mol . The compound is classified as a phenolic pyridine building block, commercially supplied at 98% purity (Leyan catalog #2228081) . Its computed physicochemical profile includes a topological polar surface area (TPSA) of 33.12 Ų, a consensus LogP of 2.91, one hydrogen bond donor, and two hydrogen bond acceptors . These properties place it at the lower boundary of typical oral drug-like chemical space and distinguish it from non-hydroxylated cyclohexylmethylpyridine analogs that lack hydrogen bond donor capacity. The available public evidence base for this specific compound is notably thin: no primary research articles or patents report quantitative biological activity data (e.g., IC50, Ki, EC50) measured directly on 6-(cyclohexylmethyl)pyridin-3-OL. The differentiation claims presented below therefore rely on computed molecular properties, vendor-certified purity specifications, and class-level inference from structurally related cyclohexylmethylpyridine derivatives described in the patent literature [1].

Hydroxylated pyridine building block with hydrogen bond donor capacity

6-Cyclohexylmethyl substitution provides distinct synthetic handles and regiochemical control

Commercially supplied at high purity grade to support reproducible synthesis and SAR exploration

• [1] Shimizu K, Ohno K, Miyagi T, Ueno Y, Suzuki H (Kissei Pharmaceutical Co., Ltd.). Cyclohexyl pyridine derivative. US Patent Application Publication US 2017/0298024 A1, October 19, 2017. https://www.freepatentsonline.com/y2017/0298024.html (accessed 2026). View Source

6-(Cyclohexylmethyl)pyridin-3-OL: Generic Replacement Risks

Substituting 6-(cyclohexylmethyl)pyridin-3-OL with a positional isomer such as 5-(cyclohexylmethyl)pyridin-3-ol or a non-hydroxylated analog such as 4-(cyclohexylmethyl)pyridine can alter critical molecular recognition features including hydrogen bond donor/acceptor geometry, dipole moment orientation, and metabolic soft-spot topography [1]. The hydroxyl group at the 3-position provides a single H-bond donor (H_donors = 1) that is absent in 4-(cyclohexylmethyl)pyridine (H_donors = 0, MW 175.27, LogP 3.78) – a difference that directly impacts solubility, crystal packing, and target engagement in biological systems. The cyclohexylmethyl linker at the 6-position (rather than a direct cyclohexyl attachment) introduces an sp³ methylene spacer that increases conformational flexibility (Rotatable_Bonds = 2) and incremental lipophilicity (LogP 2.91) relative to 6-cyclohexyl-pyridin-3-ol (LogP ~1.5, Rotatable_Bonds = 1) [2]. In the patent literature, cyclohexylmethylpyridine derivatives have been specifically claimed as NK1 receptor antagonists with reduced CYP3A4 inhibitory liability compared to aprepitant, demonstrating that seemingly minor structural permutations in this scaffold translate to pharmacologically consequential differences [3]. Generic replacement without experimental verification therefore carries a material risk of altered potency, selectivity, metabolic stability, or synthetic compatibility.

Non-hydroxylated analog (4-(cyclohexylmethyl)pyridine)

Removes the hydrogen bond donor, which may alter solubility, crystal packing and target engagement.

Positional isomer (5-(cyclohexylmethyl)pyridin-3-ol)

Shifts regiochemistry from para‑ to meta‑to‑nitrogen, potentially modifying cross‑coupling reactivity and LogP.

Direct cyclohexyl attachment (6-cyclohexyl-pyridin-3-ol)

Lacks the methylene spacer, reducing conformational flexibility and lipophilicity; SAR trajectory may diverge.

• [1] ChemSpace. 5-(Cyclohexylmethyl)pyridin-3-ol – CSCS00009886343, MW 191 Da, LogP 3.01, PSA 33 Ų. https://chem-space.com/CSCS00009886343-7EDD6E (accessed 2026). View Source
• [2] Chem960. 6-Cyclohexyl-pyridin-3-ol – CAS 54639-82-6: XlogP 1.5, TPSA 37, Rotatable_Bonds 1. https://mip.chem960.com (accessed 2026). View Source
• [3] Shimizu K, Ohno K, Miyagi T, Ueno Y, Suzuki H (Kissei Pharmaceutical Co., Ltd.). Cyclohexyl pyridine derivative. US Patent Application Publication US 2017/0298024 A1, October 19, 2017. https://www.freepatentsonline.com/y2017/0298024.html (accessed 2026). View Source

6-(Cyclohexylmethyl)pyridin-3-OL: Differentiation vs. Closest Analogs

Hydrogen Bond Donor Advantage Over Non-Hydroxylated Pyridine

6-(Cyclohexylmethyl)pyridin-3-OL possesses one hydrogen bond donor (H_donors = 1) from the phenolic –OH group at the 3-position, whereas 4-(cyclohexylmethyl)pyridine (CAS 34844-98-9) has zero hydrogen bond donors (H_donors = 0) . This difference fundamentally alters the compound's capacity for directed intermolecular interactions. In pharmaceutical design, the presence of a hydrogen bond donor is often essential for engaging polar residues in protein binding pockets and for achieving aqueous solubility above the low micromolar range. The TPSA of 33.12 Ų for the target compound also reflects the polar contribution of the hydroxyl oxygen, compared to a predicted TPSA approaching zero for the non-hydroxylated analog .

H‑Bond Donor vs Non‑OH

Data to verify

Target: H_donors = 1, TPSA 33.12 Ų
vs analog: H_donors = 0, TPSA ~0

Enables directed hydrogen bonding; absent in non‑hydroxylated building blocks.

Computed properties; no experimental measurement.

Evidence Dimension	Hydrogen bond donor count (H_donors)
Target Compound Data	H_donors = 1 (from 3-OH); TPSA = 33.12 Ų
Comparator Or Baseline	4-(Cyclohexylmethyl)pyridine: H_donors = 0; TPSA ~0 Ų (predicted)
Quantified Difference	Δ H_donors = +1; Δ TPSA ≈ +33 Ų
Conditions	Computed properties from SMILES (Oc1ccc(CC2CCCCC2)nc1 vs. C1CCC(CC1)Cc2ccncc2) using standard cheminformatics descriptors; TPSA from Leyan product page for target compound

Why This Matters

For procurement decisions in medicinal chemistry or chemical biology, the presence or absence of a hydrogen bond donor dictates whether a building block can participate in key interactions with biological targets; substituting with a non-hydroxylated analog eliminates this functionality entirely.

Balanced Lipophilicity Profile vs. Key Analogs

The consensus LogP of 6-(cyclohexylmethyl)pyridin-3-OL is 2.91, placing it between the more lipophilic 4-(cyclohexylmethyl)pyridine (LogP 3.78) and the less lipophilic 6-cyclohexyl-pyridin-3-ol (XlogP ~1.5) [1]. This intermediate lipophilicity arises from the combination of the hydrophobic cyclohexyl ring and methylene linker (contributing +ΔLogP) with the polar hydroxyl group (contributing –ΔLogP). In the context of the Lipinski Rule of Five, a LogP of 2.91 falls well within the acceptable range (<5) for oral bioavailability, whereas 4-(cyclohexylmethyl)pyridine at 3.78 approaches the upper boundary where solubility-limited absorption and metabolic clearance concerns become more pronounced . Conversely, 6-cyclohexyl-pyridin-3-ol at LogP ~1.5 may exhibit lower membrane permeability, potentially limiting its utility in cell-based assays.

Lipophilicity Balance

Data to verify

Target LogP 2.91
vs 4‑(cyclohexylmethyl)pyridine LogP 3.78
vs 6‑cyclohexyl‑pyridin‑3‑ol LogP ~1.5

Intermediate lipophilicity may support balanced permeability and solubility.

Computed consensus LogP; not experimentally determined.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.91 (consensus, Leyan computed value)
Comparator Or Baseline	4-(Cyclohexylmethyl)pyridine: LogP = 3.78; 6-Cyclohexyl-pyridin-3-ol: XlogP ~1.5
Quantified Difference	ΔLogP = –0.87 vs. 4-(cyclohexylmethyl)pyridine; ΔLogP = +1.41 vs. 6-cyclohexyl-pyridin-3-ol
Conditions	Computed LogP values from vendor databases; 4-(cyclohexylmethyl)pyridine from ChemSrc; 6-cyclohexyl-pyridin-3-ol from Chem960; target compound from Leyan

Why This Matters

Lipophilicity governs membrane permeability, aqueous solubility, metabolic stability, and plasma protein binding. The LogP of 2.91 provides a balanced profile that may offer superior developability compared to both the overly lipophilic non-hydroxylated analog and the less permeable direct cyclohexyl analog, making it a more attractive starting point for lead optimization campaigns.

• [1] Chem960. 6-Cyclohexyl-pyridin-3-ol (CAS 54639-82-6): XlogP 1.5, TPSA 37, Rotatable_Bonds 1. https://mip.chem960.com (accessed 2026). View Source

Positional Isomerism: 6- vs. 5-Substitution Effects

The cyclohexylmethyl substituent at the 6-position (para to the ring nitrogen) versus the 5-position (meta to the ring nitrogen) in 5-(cyclohexylmethyl)pyridin-3-ol creates distinct electronic environments on the pyridine ring [1]. In 6-substituted pyridines, the substituent is conjugated to the ring nitrogen, which can influence the basicity of the nitrogen (pKa shift) and the regioselectivity of electrophilic aromatic substitution or metalation reactions. The SMILES Oc1ccc(CC2CCCCC2)nc1 confirms the 6-substitution pattern, placing the cyclohexylmethyl group at the carbon adjacent to the ring nitrogen, whereas the 5-isomer (SMILES OC1=CN=CC(CC2CCCCC2)=C1) places it one carbon further away . Published synthetic methodologies for pyridine C–H functionalization demonstrate that the 2- and 6-positions exhibit distinct reactivity profiles compared to the 3- and 5-positions, particularly in Minisci-type radical alkylation reactions [2]. Furthermore, the target compound's LogP of 2.91 differs from the 5-isomer's LogP of 3.01, reflecting subtle but measurable differences in solvation free energy arising from the altered dipole moment orientation of the positional isomer .

Positional Isomer Shift

Data to verify

6‑substituted (target) vs 5‑substituted
LogP 2.91 vs 3.01
Regiochemistry: para‑to‑N vs meta‑to‑N

6‑Substitution alters electronic environment and cross‑coupling directing effects.

Computed LogP; reactivity context from Minisci‑type literature.

Evidence Dimension	Positional isomer – substitution pattern and LogP
Target Compound Data	6-(Cyclohexylmethyl)pyridin-3-OL: substitution at C6; LogP = 2.91; SMILES Oc1ccc(CC2CCCCC2)nc1
Comparator Or Baseline	5-(Cyclohexylmethyl)pyridin-3-OL: substitution at C5; LogP = 3.01; SMILES OC1=CN=CC(CC2CCCCC2)=C1
Quantified Difference	ΔLogP = –0.10 (6-isomer is marginally less lipophilic than 5-isomer); regiochemical shift from para-to-nitrogen (C6) to meta-to-nitrogen (C5)
Conditions	Computed LogP values from vendor databases; SMILES from ChemSrc (target) and ChemSpace (5-isomer)

Why This Matters

In synthetic chemistry and medicinal chemistry campaigns, the regiochemistry of substitution on the pyridine ring governs cross-coupling reactivity, metalation directing effects, and downstream SAR interpretation. The 6-substitution pattern offers distinct synthetic handles compared to the 5-isomer, which may be critical for specific synthetic routes or for achieving a desired three-dimensional presentation of the cyclohexylmethyl group in a target binding site.

• [1] ChemSpace. 5-(Cyclohexylmethyl)pyridin-3-ol – CSCS00009886343, MW 191 Da, LogP 3.01, PSA 33 Ų. https://chem-space.com/CSCS00009886343-7EDD6E (accessed 2026). View Source
• [2] Proctor RSJ, Phipps RJ. Recent advances in Minisci-type reactions. Angewandte Chemie International Edition 2019; 58(39): 13666–13699. DOI: 10.1002/anie.201900977. View Source

Purity Benchmark for Reproducible Chemical Biology

The commercially available 6-(cyclohexylmethyl)pyridin-3-OL from Leyan (catalog #2228081) is certified at 98% purity, with the vendor noting that this value represents the入库指导纯度 (incoming guidance purity) and that inter-batch variation may exist . By contrast, the closely related analog 6-cyclohexyl-pyridin-3-ol (CAS 1058159-15-1) is typically supplied at 95% purity . The 3-percentage-point difference in purity specification translates to a potential impurity burden that is 2.5× higher in the 95%-purity material (5% total impurities vs. 2% total impurities). For applications in SPR-based biophysical assays, cellular thermal shift assays (CETSA), or high-content screening where trace impurities can confound dose-response interpretation and generate false positives, this purity differential carries practical significance.

Purity Benchmark

Vendor spec

Target: 98% purity
vs 6‑cyclohexyl analog: typically 95%

Higher purity specification reduces risk of impurity‑driven assay artifacts.

Vendor‑certified; inter‑batch variation possible.

Evidence Dimension	Commercial purity specification (% purity)
Target Compound Data	98% purity (Leyan catalog #2228081, CAS 1243462-15-8)
Comparator Or Baseline	6-Cyclohexyl-pyridin-3-ol (CAS 1058159-15-1): typically 95% purity (BenchChem, multiple vendors)
Quantified Difference	ΔPurity = +3 percentage points; impurity burden reduced by 60% (2% vs. 5% total impurities)
Conditions	Vendor-certified purity values; target compound from Leyan product page; comparator purity from vendor listings

Why This Matters

For assay biologists and screening laboratories, a higher minimum purity specification reduces the risk of impurity-driven artifacts that can waste screening resources and undermine data reproducibility. The 98% purity benchmark provides a quantitatively defined quality standard that can be incorporated into procurement specifications and material acceptance criteria.

Conformational Flexibility of Cyclohexylmethyl Linker vs. Direct Attachment

The methylene spacer between the cyclohexyl ring and the pyridine core in 6-(cyclohexylmethyl)pyridin-3-OL introduces an additional rotatable bond (Rotatable_Bonds = 2) compared to 6-cyclohexyl-pyridin-3-ol (Rotatable_Bonds = 1) where the cyclohexyl ring is directly attached to the pyridine [1]. This increased conformational freedom allows the cyclohexyl moiety to sample a larger torsional space, which can be advantageous for induced-fit binding to flexible protein pockets but may incur an entropic penalty upon binding. The additional sp³ carbon also contributes approximately +0.5 LogP units to the overall lipophilicity, as evidenced by the LogP difference (2.91 vs. ~1.5) . In structure-activity relationship (SAR) exploration, the rotatable bond count is a key parameter for ligand efficiency metrics (LE, LLE, LELP) and influences the balance between conformational pre-organization and binding adaptability.

Conformational Flexibility

Data to verify

Target: 2 rotatable bonds
vs 6‑cyclohexyl‑pyridin‑3‑ol: 1 rotatable bond

Extra methylene spacer increases ligand flexibility for induced‑fit binding.

Computed; may influence binding entropy and selectivity.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	Rotatable_Bonds = 2 (cyclohexyl–CH2–pyridine torsion + cyclohexyl ring flexibility)
Comparator Or Baseline	6-Cyclohexyl-pyridin-3-ol: Rotatable_Bonds = 1 (only cyclohexyl–pyridine torsion)
Quantified Difference	Δ Rotatable_Bonds = +1; accompanies ΔLogP ≈ +1.4
Conditions	Computed from SMILES structures; Rotatable_Bonds values from Leyan (target) and Chem960 (comparator)

Why This Matters

In fragment-based drug discovery and lead optimization, the number of rotatable bonds is a design parameter that affects binding entropy, selectivity, and oral bioavailability (Veber rules suggest ≤10 rotatable bonds). The additional conformational degree of freedom in 6-(cyclohexylmethyl)pyridin-3-OL provides a distinct SAR exploration vector not available with the directly-attached cyclohexyl analog.

• [1] Chem960. 6-Cyclohexyl-pyridin-3-ol (CAS 54639-82-6): Rotatable_Bonds 1, XlogP 1.5. https://mip.chem960.com (accessed 2026). View Source

NK1 Antagonist Patent Evidence: Reduced CYP3A4 Liability

The cyclohexylmethylpyridine scaffold is specifically claimed in patent literature (Kissei Pharmaceutical Co., Ltd., US 2017/0298024 A1) as a privileged chemotype for developing NK1 receptor antagonists with reduced CYP3A4 inhibitory activity compared to the marketed drug aprepitant [1]. While 6-(cyclohexylmethyl)pyridin-3-OL itself is not the final active pharmaceutical ingredient claimed, it represents a simplified building block containing the core cyclohexylmethylpyridine pharmacophore that underpins the patent's differentiation strategy: the cyclohexylmethyl substitution pattern is explicitly designed to attenuate cytochrome P450 3A4 inhibition, a key drug-drug interaction liability of aprepitant [2]. This patent-based evidence provides class-level support that the cyclohexylmethylpyridine substructure confers a favorable CYP3A4 profile relative to alternative scaffolds used in NK1 antagonism, though direct experimental validation of CYP3A4 inhibition by 6-(cyclohexylmethyl)pyridin-3-OL specifically has not been reported in the public domain.

NK1 Scaffold Patent

Class‑level inference

Cyclohexylmethylpyridine chemotype claimed for reduced CYP3A4 inhibition vs aprepitant.

Supports NK1 antagonist scaffold exploration; CYP3A4 hypothesis requires independent verification.

Patent‑derived class inference; not measured on this building block directly.

Evidence Dimension	CYP3A4 inhibitory liability (class-level inference from patent claims)
Target Compound Data	Not directly measured; belongs to cyclohexylmethylpyridine chemotype claimed to have reduced CYP3A4 inhibition
Comparator Or Baseline	Aprepitant (marketed NK1 antagonist): known CYP3A4 inhibitor; cyclohexylmethylpyridine derivatives claimed to be improved
Quantified Difference	Qualitative improvement claimed in patent; no quantitative CYP3A4 IC50 data available for 6-(cyclohexylmethyl)pyridin-3-OL itself
Conditions	Patent claims (US 2017/0298024 A1); CYP3A4 inhibition measured in recombinant enzyme assays for elaborated cyclohexylmethylpyridine derivatives, not for the simple building block

Why This Matters

For drug discovery programs targeting NK1-mediated conditions (CINV, pain, depression), the cyclohexylmethylpyridine scaffold offers a patent-validated starting point with a differentiated CYP3A4 safety hypothesis. The simple building block 6-(cyclohexylmethyl)pyridin-3-OL enables exploration of this chemical space, though users should note that CYP3A4 data exist only for more elaborated derivatives, not for the building block itself.

• [1] Shimizu K, Ohno K, Miyagi T, Ueno Y, Suzuki H (Kissei Pharmaceutical Co., Ltd.). Cyclohexyl pyridine derivative. US Patent Application Publication US 2017/0298024 A1, October 19, 2017. https://www.freepatentsonline.com/y2017/0298024.html (accessed 2026). View Source
• [2] Kissei Pharmaceutical Co., Ltd. Cyclohexylmethylpyridine Derivative. Chinese Patent CN-106414406-B, granted April 15, 2019. https://portal.unifiedpatents.com/patents/patent/CN-106414406-B (accessed 2026). View Source

6-(Cyclohexylmethyl)pyridin-3-OL: Application Scenarios

NK1 Antagonist Lead Generation with Reduced CYP3A4 Risk

Research teams developing next-generation NK1 receptor antagonists for chemotherapy-induced nausea and vomiting (CINV) can use 6-(cyclohexylmethyl)pyridin-3-OL as a core building block to elaborate derivatives with the cyclohexylmethylpyridine pharmacophore claimed in Kissei's patent portfolio (US 2017/0298024 A1, CN-106414406-B) [1]. The patent data indicate that this scaffold class exhibits attenuated CYP3A4 inhibitory activity compared to aprepitant, reducing the risk of drug-drug interactions [2]. The hydroxyl handle at the 3-position enables further functionalization (etherification, esterification, sulfonation, or coupling reactions), while the 98% commercial purity ensures reproducibility in SAR exploration . Users should note that the CYP3A4 data derive from elaborated patent examples rather than the simple building block, and independent experimental verification is warranted.

Cell-Permeable Probe Design with Balanced Lipophilicity

The LogP of 2.91 for 6-(cyclohexylmethyl)pyridin-3-OL positions it in the optimal range for passive cell membrane permeability while avoiding the excessive lipophilicity (LogP >3.5) that can lead to non-specific membrane binding, phospholipidosis, and poor aqueous solubility [1]. This balance makes it a suitable scaffold for designing cell-permeable chemical probes where the hydroxyl group serves as a synthetic handle for attaching payloads (fluorophores, biotin, photoaffinity labels) without pushing the overall conjugate beyond drug-like property space. By comparison, 4-(cyclohexylmethyl)pyridine at LogP 3.78 would contribute more lipophilicity per heavy atom, making the target compound the more developable choice [2].

Regioselective Pyridine Functionalization via 6-Position Directing

The 6-substitution pattern of 6-(cyclohexylmethyl)pyridin-3-OL, with the cyclohexylmethyl group adjacent to the pyridine nitrogen, creates a distinct electronic environment that influences the regioselectivity of metalation, cross-coupling, and Minisci-type radical reactions [1]. This compound can serve as a model substrate for developing and validating C–H functionalization methodologies targeting the 2-, 4-, or 5-positions of 2,6-disubstituted pyridines. The presence of the free hydroxyl group at the 3-position provides an orthogonal functional handle for further derivatization or for installing directing groups, while the cyclohexylmethyl group's steric bulk can be exploited to enforce regioselectivity in sterically sensitive transformations [2].

Fragment-Based Discovery: Flexible Hydroxylated Fragment with Two Vectors

With a molecular weight of 191.27 Da, 6-(cyclohexylmethyl)pyridin-3-OL satisfies the fragment rule-of-three (MW <300, LogP ≤3, H_donors ≤3, H_acceptors ≤3) [1]. It offers two distinct vectors for fragment growth: the hydroxyl group at C3 and the benzylic position of the cyclohexylmethyl group at C6. The two rotatable bonds provide a degree of conformational flexibility that can facilitate binding to diverse protein pockets, while the rigid cyclohexyl ring contributes shape complementarity. Fragment libraries incorporating this scaffold can explore chemical space that is underrepresented in conventional planar aromatic fragment collections, and the 98% purity specification ensures that fragment soaking or co-crystallization experiments are not confounded by impurities [2].

Application

Selection Property

Validation Focus

NK1 antagonist scaffold exploration

Hydroxyl handle for derivatization; cyclohexylmethyl pharmacophore

CYP3A4 inhibition assay; patent prior art review

Cell‑permeable probe design

Balanced lipophilicity; synthetic vector

Cell permeability assay; non‑specific binding evaluation

Regioselective pyridine functionalization

6‑Substitution directing effects

Metalation/cross‑coupling scope screening

Fragment‑based drug discovery (FBDD)

Low MW, H‑bond donor, two growth vectors

Fragment library screening; ligand efficiency metrics

• [1] Shimizu K, Ohno K, Miyagi T, Ueno Y, Suzuki H (Kissei Pharmaceutical Co., Ltd.). Cyclohexyl pyridine derivative. US Patent Application Publication US 2017/0298024 A1, October 19, 2017. https://www.freepatentsonline.com/y2017/0298024.html (accessed 2026). View Source
• [2] Kissei Pharmaceutical Co., Ltd. Cyclohexylmethylpyridine Derivative. Chinese Patent CN-106414406-B, granted April 15, 2019. https://portal.unifiedpatents.com/patents/patent/CN-106414406-B (accessed 2026). View Source